![molecular formula C19H15N3O7S B2800716 (Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate CAS No. 865198-39-6](/img/structure/B2800716.png)
(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate
Description
Scientific Research Applications
Polymer Chemistry and Materials Science
- Hydrophilic Copolymers : When combined with EDOT, EDOTacid forms copolymers with increased hydrophilicity. These copolymers exhibit a more pleated, open surface texture and higher surface energies compared to the hydrophobic PEDOT homopolymer. The presence of hydrophilic side groups enhances interactions with biological tissues, making these materials suitable for applications such as bioactive coatings and tissue interfaces .
Electrochromic Displays and Photovoltaics
Conjugated polymers, including those derived from EDOT and EDOTacid, have been investigated for their electrochromic properties and photovoltaic applications. Here’s how EDOTacid contributes:
Electrochromic Displays: Electrochromic materials change color in response to an applied voltage. Copolymers containing EDOTacid can be used in electrochromic displays, such as smart windows and electronic paper, where reversible color changes are desirable .
Photovoltaics: Although EDOTacid itself is not a photovoltaic material, its incorporation into copolymers can enhance the performance of solar cells. By tuning the copolymer composition, researchers can optimize charge transport and light absorption properties .
Biomedical Applications
The unique properties of EDOTacid make it relevant for biomedical research and applications:
Bioactive Coatings: EDOTacid-containing copolymers can be coupled with peptides to create films with increased bioactivity. These coatings may find use in medical implants, biosensors, and tissue engineering .
Adhesion Promoter: EDOTacid monomers serve as effective adhesion promoters for electro-polymerized films of PEDOT. Their carboxylic substitutions enhance the interaction between the polymer and substrate surfaces, improving film adhesion .
Pharmaceutical Intermediates
While not directly related to EDOTacid, the synthesis and study of related compounds provide insights into their potential applications:
- Benzodioxan Formation : Research on high-temperature formation of benzodioxan intermediates is crucial for pharmaceutical synthesis. These intermediates play a role in drug development, and understanding their safety and scalability is essential .
properties
IUPAC Name |
methyl 2-[2-(2,3-dihydro-1,4-benzodioxine-3-carbonylimino)-6-nitro-1,3-benzothiazol-3-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O7S/c1-27-17(23)9-21-12-7-6-11(22(25)26)8-16(12)30-19(21)20-18(24)15-10-28-13-4-2-3-5-14(13)29-15/h2-8,15H,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYMCUORSQFGGBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3COC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O7S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)-6-nitrobenzo[d]thiazol-3(2H)-yl)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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